2-(4-aminopiperidin-1-yl)-N'-hydroxyethanimidamide

• Molecular Formula: C7H16N4O
• Molecular Weight: 172.23 g/mol
• IUPAC Name: 2-(4-aminopiperidin-1-yl)-N'-hydroxyethanimidamide
• InChI: InChI=1S/C7H16N4O/c8-6-1-3-11(4-2-6)5-7(9)10-12/h6,12H,1-5,8H2,(H2,9,10)
• InChI Key: NFSRITBOVDLALS-UHFFFAOYSA-N
• Isomeric SMILES: C1CN(CCC1N)C/C(=N/O)/N
• Canonical SMILES: C1CN(CCC1N)CC(=NO)N

Description

2-(4-aminopiperidin-1-yl)-N'-hydroxyethanimidamide is a bioactive compound featuring a 4-aminopiperidine core linked to an amidoxime (N'-hydroxyethanimidamide) moiety. The 4-aminopiperidine group is a common pharmacophore in drug design, often enhancing pharmacokinetic properties such as solubility and membrane permeability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-aminopiperidin-1-yl)-N’-hydroxyethanimidamide typically involves the reaction of 4-aminopiperidine with N-hydroxyethanimidamide under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The process may include steps such as purification through crystallization or chromatography to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

2-(4-aminopiperidin-1-yl)-N’-hydroxyethanimidamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives .

Scientific Research Applications

2-(4-aminopiperidin-1-yl)-N’-hydroxyethanimidamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including anti-inflammatory and anti-cancer properties.

Medicine: It is explored for its potential therapeutic applications in treating various diseases.

Industry: The compound is used in the development of new materials and as a reagent in various industrial processes

Mechanism of Action

The mechanism of action of 2-(4-aminopiperidin-1-yl)-N’-hydroxyethanimidamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to the desired biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural analogs can be categorized into two groups: piperidine/amidoxime hybrids and aryl-substituted amidoximes . Below is a detailed comparison based on available evidence:

Piperidine/Amidoxime Hybrids

• 2-(2-(4-Aminopiperidin-1-yl)-2-phenylethoxy)benzonitrile (CAS 1227269-43-3) Structural Differences: Replaces the amidoxime with a benzonitrile group linked via an ethoxy-piperidine chain. Toxicity: Classified as H302 (acute oral toxicity), H315 (skin irritation), and H319 (eye irritation) .

• Pyrido[1,2-a]pyrimidin-4-one Derivatives

  • Examples :

2-(4-aminopiperidin-1-yl)-7-(3-fluoro-4-methoxyphenyl)-4H-pyrido[1,2-a]pyrimidin-4-one

Pyrrolidin-1-yl analogs with dimethylamino substitutions . Structural Differences: Incorporate a pyridopyrimidinone scaffold, altering solubility and target affinity.

Aryl-Substituted Amidoximes

• 2-(2-Chloro-6-fluorophenyl)-N'-hydroxyethanimidamide (CAS 333748-81-5) Structural Differences: Replaces the 4-aminopiperidine with a chloro-fluorophenyl group. Toxicity: Shares H302 (acute oral toxicity) and H315 (skin irritation) with the benzonitrile analog but lacks piperidine-related hazards . Reactivity: The electron-withdrawing chloro-fluoro substituents may enhance stability but reduce basicity compared to piperidine-containing analogs.
• 2-(2-Chloro-4-fluorophenyl)-N'-hydroxyethanimidamide (CAS 306937-33-7) Structural Differences: Substitutes the 6-fluoro with a 4-fluoro group on the phenyl ring. Applications: No therapeutic data available; primarily used in laboratory settings .

Comparative Analysis Table

Compound Name	Core Structure	Key Substituents	Toxicity (GHS)	Applications	References
2-(4-aminopiperidin-1-yl)-N'-hydroxyethanimidamide	Piperidine + amidoxime	4-aminopiperidine, N'-hydroxyethyl	Not reported	Potential GPCR agonists
2-(2-(4-Aminopiperidin-1-yl)-2-phenylethoxy)benzonitrile	Piperidine + benzonitrile	Phenylethoxy, benzonitrile	H302, H315, H319	Chemical synthesis
2-(2-Chloro-6-fluorophenyl)-N'-hydroxyethanimidamide	Aryl + amidoxime	2-chloro-6-fluorophenyl	H302, H315	Laboratory use
Pyrido[1,2-a]pyrimidin-4-one derivatives	Pyridopyrimidinone + piperidine	3-fluoro-4-methoxyphenyl, dimethylamino	Not reported	Kinase/GPCR modulation (patent)

Key Findings

Toxicity : Piperidine-containing compounds (e.g., CAS 1227269-43-3) exhibit broader hazard profiles (e.g., respiratory irritation, H335) compared to aryl-amidoximes, likely due to the basic piperidine nitrogen .

Bioactivity: The amidoxime group in 2-(4-aminopiperidin-1-yl)-N'-hydroxyethanimidamide may confer metal-binding activity, differentiating it from benzonitrile or pyridopyrimidinone analogs .

Synthetic Utility : Amidoximes are versatile intermediates for heterocycle synthesis (e.g., triazoles), whereas benzonitrile derivatives are more niche in application .

Biological Activity

2-(4-Aminopiperidin-1-yl)-N'-hydroxyethanimidamide is a compound of interest in medicinal chemistry, particularly for its potential biological activities. This article reviews its biological activity, focusing on its interactions with various biological targets, including its antibacterial and antidiabetic properties.

Chemical Structure

The compound features a piperidine ring, which is known for its diverse biological activities. The presence of the hydroxylamine group enhances its reactivity and potential interaction with biological targets.

Antibacterial Activity

Research indicates that compounds related to 2-(4-aminopiperidin-1-yl)-N'-hydroxyethanimidamide exhibit significant antibacterial properties. A study focused on the design and synthesis of aminopiperidine derivatives demonstrated promising activity against Mycobacterium tuberculosis. For instance, derivatives showed low nanomolar range activity against DNA gyrase, a critical enzyme for bacterial DNA replication .

Compound	Target	IC50 (nM)	MIC (μM)	Cytotoxicity (μM)
1	DNA gyrase	78	0.62	>50

Dipeptidyl Peptidase IV (DPP-IV) Inhibition

2-(4-Aminopiperidin-1-yl)-N'-hydroxyethanimidamide and its derivatives have been studied for their ability to inhibit DPP-IV, an enzyme involved in glucose metabolism. Inhibition of DPP-IV enhances the action of incretin hormones, which are crucial for insulin signaling and glucose homeostasis. The structure-activity relationship (SAR) studies indicate that modifications on the piperidine ring significantly affect inhibitory potency .

Compound	IC50 (µM)	Binding Affinity (kcal/mol)
9i	9.25 ± 0.57	-10.7
9g	96.2 ± 6.82	-7.6

Case Study 1: Antibacterial Efficacy

In a comparative study, several aminopiperidine derivatives were synthesized and evaluated for their antibacterial effects against Mycobacterium tuberculosis. The most potent compound demonstrated an IC50 of 78 nM against the DNA gyrase enzyme, indicating a strong potential for development as an antibacterial agent .

Case Study 2: DPP-IV Inhibition

Another study focused on the design of 4-aminopiperidine derivatives as DPP-IV inhibitors. The most effective compound exhibited an IC50 value of 9.25 µM, showcasing the importance of structural modifications in enhancing biological activity . Molecular docking studies confirmed favorable interactions between these compounds and the DPP-IV active site.